N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide

• IUPAC Name: N-[2-(2-hydroxyethoxy)-2-thiophen-3-ylethyl]-2-methoxy-4,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C17H23NO5S2/c1-12-8-15(22-3)17(9-13(12)2)25(20,21)18-10-16(23-6-5-19)14-4-7-24-11-14/h4,7-9,11,16,18-19H,5-6,10H2,1-3H3
• InChI Key: HTACVSMLMVXVAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NCC(C2=CSC=C2)OCCO)OC
• Molecular Formula: C17H23NO5S2
• Molecular Weight: 385.5 g/mol

Description

N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C17H23NO5S2 and its molecular weight is 385.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Photodynamic Therapy Application

• Photodynamic Therapy : A study described the synthesis and characterization of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups. These compounds exhibited good fluorescence properties, high singlet oxygen quantum yield, and suitable photodegradation quantum yield, making them valuable for Type II photodynamic therapy in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer and Antiviral Activities

• Anticancer and Anti-HCV Agents : Another research effort synthesized celecoxib derivatives with benzenesulfonamide moieties and evaluated their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. The study suggested that one compound, in particular, showed promising anti-inflammatory and analgesic activities without causing significant tissue damage, indicating potential as a therapeutic agent (Küçükgüzel et al., 2013).

Enzyme Inhibition for Therapeutic Applications

• Carbonic Anhydrase Inhibitors : Research on benzenesulfonamide derivatives also includes the synthesis and biochemical evaluation as inhibitors of kynurenine 3-hydroxylase. These compounds, especially those with specific substituents, were found to be high-affinity inhibitors, indicating potential for exploring pathological roles in neuronal injury and other conditions (Röver et al., 1997).

Optical and Electronic Materials

• Nonlinear Optical Properties : The synthesis and study of thienyl-substituted pyridinium salts, including benzenesulfonamide derivatives, for second-order nonlinear optics, highlight the application of such compounds in materials science. Specific derivatives demonstrated noncentrosymmetric structures and significant second harmonic generation efficiencies, underscoring their potential in the development of optical and electronic materials (Li et al., 2012).